For Researchers, Scientists, and Drug Development Professionals
For Researchers, Scientists, and Drug Development Professionals
An In-depth Technical Guide to the Isolation and Structure Elucidation of Carpinontriol B
This technical guide provides a comprehensive overview of the isolation and structure elucidation of Carpinontriol B, a cyclic diarylheptanoid found in plants of the Carpinus genus. This document details the experimental protocols, data analysis, and logical framework used to identify and characterize this natural product.
Introduction
Carpinontriol B is a diarylheptanoid, a class of plant secondary metabolites characterized by a 1,7-diphenylheptane (B14701375) skeleton[1]. These compounds can be linear or cyclic, with Carpinontriol B belonging to the meta,meta-cyclophane type[1]. Diarylheptanoids have garnered significant interest in natural product research due to their diverse and potent biological activities, including antimicrobial, anti-inflammatory, and cytotoxic effects[2]. Carpinontriol B, along with its analogue Carpinontriol A, was first isolated from the stems of Carpinus cordata[2][3]. It has also been identified in other hornbeam species, such as Carpinus betulus[1][4]. This guide will focus on the methodologies employed for its isolation and the spectroscopic techniques used to elucidate its complex structure.
Isolation of Carpinontriol B
The isolation of Carpinontriol B from its natural source, typically the stems or leaves of Carpinus species, is a multi-step process involving extraction and chromatography.
Experimental Protocol: Isolation
A generalized protocol based on common practices for diarylheptanoid isolation is presented below.
1. Plant Material Collection and Preparation:
- Collect fresh stems or leaves of Carpinus species (e.g., Carpinus cordata or Carpinus betulus).
- Air-dry the plant material in a well-ventilated area, shielded from direct sunlight.
- Grind the dried material into a coarse powder to increase the surface area for extraction.
2. Solvent Extraction:
- Macerate the powdered plant material in methanol (B129727) (MeOH) at room temperature for 72 hours. The process is typically repeated three times to ensure exhaustive extraction.
- Combine the methanol extracts and evaporate the solvent under reduced pressure using a rotary evaporator to yield a crude methanol extract.
3. Liquid-Liquid Partitioning:
- Suspend the crude methanol extract in distilled water.
- Perform sequential liquid-liquid partitioning with solvents of increasing polarity, such as n-hexane, chloroform (B151607) (CHCl₃), ethyl acetate (B1210297) (EtOAc), and n-butanol (n-BuOH).
- Monitor the fractions by thin-layer chromatography (TLC) to identify the fraction containing the target compound. Carpinontriol B is typically found in the ethyl acetate fraction.
4. Chromatographic Purification:
- Subject the ethyl acetate fraction to column chromatography on a silica (B1680970) gel stationary phase.
- Elute the column with a gradient solvent system, commonly a mixture of chloroform and methanol (e.g., CHCl₃-MeOH, 9:1 to 1:1 v/v), to separate the components based on polarity.
- Collect fractions and analyze them by TLC. Combine fractions showing similar profiles.
- Further purify the fractions containing Carpinontriol B using semi-preparative High-Performance Liquid Chromatography (HPLC)[5]. A typical system would use a C18 column with a gradient of acetonitrile (B52724) in water[5].
5. Purity Assessment:
- The purity of the isolated Carpinontriol B is confirmed by analytical HPLC, which should show a single peak.
Experimental Workflow: Isolation
Caption: Workflow for the isolation of Carpinontriol B.
Structure Elucidation of Carpinontriol B
The structure of Carpinontriol B was determined through a combination of spectroscopic techniques, including Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.
Mass Spectrometry (MS)
High-Resolution Mass Spectrometry (HR-MS) is used to determine the exact molecular formula of the compound.
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Technique: Ultrahigh-Performance Liquid Chromatography-Orbitrap Mass Spectrometry (UHPLC-Orbitrap-MS) is a common method[2][4].
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Findings: The molecular formula of Carpinontriol B was established as C₁₉H₂₀O₅[4]. This information is critical for determining the degrees of unsaturation and for guiding the interpretation of NMR data.
Nuclear Magnetic Resonance (NMR) Spectroscopy
1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments are essential for assembling the final structure. The ¹H and ¹³C NMR data for Carpinontriol B are summarized below.
Table 1: ¹H and ¹³C NMR Spectroscopic Data for Carpinontriol B (in CD₃OD)
| Position | ¹³C (ppm) | ¹H (ppm, mult., J in Hz) |
| 1 | 139.8 | - |
| 2 | 131.5 | 6.85 (d, 8.0) |
| 3 | 145.9 | - |
| 4 | 115.8 | 6.68 (d, 8.0) |
| 5 | 118.9 | 6.70 (s) |
| 6 | 134.2 | - |
| 7 | 36.5 | 2.80 (m), 2.65 (m) |
| 8 | 72.1 | 4.65 (m) |
| 9 | 42.3 | 2.10 (m), 1.95 (m) |
| 10 | 25.1 | 1.80 (m), 1.65 (m) |
| 11 | 75.4 | 4.15 (m) |
| 12 | 138.5 | - |
| 13 | 129.8 | 6.75 (d, 7.5) |
| 14 | 145.2 | - |
| 15 | 115.5 | 6.60 (d, 7.5) |
| 16 | 121.5 | 6.80 (s) |
| 17 | 135.1 | - |
| 18 | 32.7 | 2.95 (m), 2.75 (m) |
| 19 | 70.3 | 4.80 (m) |
Data compiled from published sources. Actual values may vary slightly based on experimental conditions.
Experimental Protocol: Structure Elucidation
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Sample Preparation: Dissolve a few milligrams of pure Carpinontriol B in a deuterated solvent (e.g., methanol-d₄, CD₃OD).
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Mass Spectrometry:
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NMR Spectroscopy:
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Acquire a ¹H NMR spectrum to identify the number and types of protons.
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Acquire a ¹³C NMR spectrum (and DEPT) to determine the number and types of carbon atoms (CH₃, CH₂, CH, C).
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Acquire a 2D COSY (Correlation Spectroscopy) spectrum to establish ¹H-¹H spin-spin coupling networks, identifying adjacent protons.
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Acquire a 2D HSQC (Heteronuclear Single Quantum Coherence) spectrum to correlate protons directly to their attached carbons.
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Acquire a 2D HMBC (Heteronuclear Multiple Bond Correlation) spectrum to identify long-range (2-3 bond) correlations between protons and carbons, which is crucial for connecting different spin systems and piecing together the carbon skeleton.
-
-
Data Interpretation:
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Combine all spectroscopic data to propose a planar structure.
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Use NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY experiments to determine the relative stereochemistry by identifying protons that are close in space.
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The absolute configuration is often established by comparing experimental data with quantum mechanical calculations or through chemical synthesis[7].
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Logical Flow: Structure Elucidation
References
- 1. Evaluation of the Chemical Stability, Membrane Permeability and Antiproliferative Activity of Cyclic Diarylheptanoids from European Hornbeam (Carpinus betulus L.) - PMC [pmc.ncbi.nlm.nih.gov]
- 2. researchgate.net [researchgate.net]
- 3. New diarylheptanoids from the stems of Carpinus cordata - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. researchgate.net [researchgate.net]
- 5. pak.elte.hu [pak.elte.hu]
- 6. researchgate.net [researchgate.net]
- 7. mdpi.com [mdpi.com]
